3-methoxy-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)-2-naphthamide

• IUPAC Name: 3-methoxy-N-[5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl]naphthalene-2-carboxamide
• InChI: InChI=1S/C19H15N3O3S/c1-24-16-10-13-6-3-2-5-12(13)9-15(16)18(23)20-19-22-21-17(25-19)11-14-7-4-8-26-14/h2-10H,11H2,1H3,(H,20,22,23)
• InChI Key: OLPHBGLKDYNOBR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)NC3=NN=C(O3)CC4=CC=CS4
• Molecular Formula: C19H15N3O3S
• Molecular Weight: 365.4 g/mol

Description

3-methoxy-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)-2-naphthamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound belongs to the class of oxadiazole derivatives and has been synthesized using different methods.

Scientific Research Applications

Computational and Pharmacological Evaluation

One study focused on the computational and pharmacological potential of novel derivatives, including 1,3,4-oxadiazole, for their toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. These compounds showed varying affinities for targets like the epidermal growth factor receptor (EGFR), tubulin, cyclooxygenase-2 (COX-2), and 5-lipoxygenase (5-LOX), with significant implications in their potential therapeutic applications. For example, one derivative exhibited moderate inhibitory effects across all assays, suggesting its utility in cancer treatment and inflammation management (Faheem, 2018).

Anticancer Activity

Another area of research includes the synthesis and characterization of compounds for anticancer evaluation. Certain derivatives were synthesized and evaluated for their in vitro anticancer activities, with some compounds showing promising activity against breast cancer cell lines. This emphasizes the potential role of these compounds in developing new therapeutic agents for cancer treatment (Salahuddin et al., 2014).

Novel Derivatives and Biological Evaluation

Further studies have explored the synthesis of new oxadiazoline-substituted naphthalenyl acetates as anticancer agents. These derivatives were tested for their anticancer activity, showing significant activity against all tested cancer cell lines. The research underscores the potential of these compounds in the development of novel anticancer therapies (Chaaban et al., 2014).